Acetamide, N-(4-bromo-9,10-dihydro-9,10-dioxo-1-anthracenyl)-N-methyl-
Cat. No. B1607261
Key on ui cas rn:
6374-83-0
M. Wt: 358.2 g/mol
InChI Key: CHXMYKHJNWOGGP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05017713
Procedure details
A mixture of 4-bromo-1-acetylaminoanthraquinone (purity 98%, 35.1 g), monochlorobenzene (420 g), tetra-n-butyl ammonium bromide (0.3 g) and 96% potassium hydroxide (12.0 g) was stirred for 1 hour, while being maintained at 30° C. Then, methyl iodide (28.4 g) was dropped at 30° C. over 2 hours. The mixture was stirred at 30° C. for 30 minutes and 40° C. for 3 hours, successively. Then the same procedure as in Example 3 was applied to obtain 4-bromo-N-acetyl-1-methylaminoanthraquinone (35.1 g, purity 94.4%, yield 92.6%).
Yield
92.6%
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[C:15]2[C:14](=[O:16])[C:13]3[C:8](=[CH:9][CH:10]=[CH:11][CH:12]=3)[C:7](=[O:17])[C:6]=2[C:5]([NH:18][C:19](=[O:21])[CH3:20])=[CH:4][CH:3]=1.[OH-].[K+].[CH3:24]I>[Br-].C([N+](CCCC)(CCCC)CCCC)CCC.ClC1C=CC=CC=1>[Br:1][C:2]1[C:15]2[C:14](=[O:16])[C:13]3[C:8](=[CH:9][CH:10]=[CH:11][CH:12]=3)[C:7](=[O:17])[C:6]=2[C:5]([N:18]([CH3:24])[C:19](=[O:21])[CH3:20])=[CH:4][CH:3]=1 |f:1.2,4.5|
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Inputs
Step One
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Name
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|
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Quantity
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35.1 g
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Type
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reactant
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Smiles
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BrC1=CC=C(C=2C(C3=CC=CC=C3C(C12)=O)=O)NC(C)=O
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Name
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|
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Quantity
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12 g
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Type
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reactant
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Smiles
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[OH-].[K+]
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Name
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|
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Quantity
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0.3 g
|
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Type
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catalyst
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Smiles
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[Br-].C(CCC)[N+](CCCC)(CCCC)CCCC
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Name
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Quantity
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420 g
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Type
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solvent
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Smiles
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ClC1=CC=CC=C1
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Step Two
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Name
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Quantity
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28.4 g
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Type
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reactant
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Smiles
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CI
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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30 °C
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Stirring
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Type
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CUSTOM
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Details
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was stirred for 1 hour
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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The mixture was stirred at 30° C. for 30 minutes and 40° C. for 3 hours
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Duration
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3 h
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
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product
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Smiles
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BrC1=CC=C(C=2C(C3=CC=CC=C3C(C12)=O)=O)N(C(C)=O)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 35.1 g | |
| YIELD: PERCENTYIELD | 92.6% | |
| YIELD: CALCULATEDPERCENTYIELD | 96.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
